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Compound of Interest

Compound Name: 2-Methyl-[1,1'-biphenyl]-3-ol

Cat. No.: B025949 Get Quote

Despite a comprehensive search of scientific literature and patent databases, no specific

applications of 2-Methyl-[1,1'-biphenyl]-3-ol as a ligand in catalysis have been documented.

Extensive queries for the use of this specific biphenyl alcohol derivative in common catalytic

reactions, such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, or asymmetric

catalysis, did not yield any published research, application notes, or detailed experimental

protocols.

The search did identify numerous examples of other biphenyl derivatives being used as ligands

in a wide range of catalytic processes. These include well-established ligand families like

BIPOL (axially chiral [1,1′-biphenyl]-2,2′-diol) derivatives and phosphine-based ligands such as

BrettPhos. These ligands are instrumental in various palladium-catalyzed cross-coupling

reactions, which are fundamental to the synthesis of pharmaceuticals and complex organic

molecules.[1][2]

Additionally, a patent was found for the preparation of a structurally related compound, 2-

methyl-3-biphenylmethanol, which is utilized as an intermediate in the synthesis of the

pesticide bifenthrin.[3] However, this compound is not employed as a ligand in a catalytic

process but rather as a precursor for a larger molecule.

While the biphenyl scaffold is a common feature in the design of high-performance ligands for

catalysis, the specific substitution pattern of 2-Methyl-[1,1'-biphenyl]-3-ol does not appear to

have been explored or reported for this purpose in the available scientific literature.
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Therefore, it is not possible to provide the requested detailed application notes, experimental

protocols, or visualizations for the use of 2-Methyl-[1,1'-biphenyl]-3-ol as a ligand in catalysis,

as no such applications have been publicly disclosed.

For researchers and professionals in drug development interested in biphenyl-based ligands, it

is recommended to consult the extensive literature on established ligand systems such as

those developed by Buchwald, Hartwig, and others, which have proven efficacy and are well-

documented.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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